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Compound of Interest

Compound Name: CDD-1845

Cat. No.: B12374560 Get Quote

To our valued researchers, scientists, and drug development professionals,

An extensive search for the chemical compound designated as CDD-1845 has been conducted

to provide an in-depth technical guide covering its chemical structure, quantitative data,

experimental protocols, and associated signaling pathways.

Unfortunately, publicly available scientific databases and literature do not contain information

on a specific molecule with the identifier "CDD-1845". The search yielded results for related but

distinct terms, which are detailed below:

CDD-0102: A muscarinic M1 receptor agonist with a defined chemical structure.[1]

Conserved Domain Database (CDD): A database of protein domain families, where "CDD" is

an acronym for the database itself and not a specific small molecule.[2][3]

2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD): A well-studied environmental toxin. While it is a

chlorinated dibenzodioxin (CDD), it is not referred to as CDD-1845.[4]

UN 1845: This is the United Nations number for solid carbon dioxide, commonly known as

dry ice, used in shipping.[5][6][7][8][9]

The lack of specific information for "CDD-1845" prevents the creation of the requested

technical guide, including data tables and visualizations of signaling pathways.
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We request that you verify the identifier of the compound. It is possible that "CDD-1845" may

be an internal project code, a very recent discovery not yet in the public domain, or a

typographical error. If you can provide an alternative identifier such as a Chemical Abstracts

Service (CAS) number, a systematic IUPAC name, a SMILES string, or a reference to a patent

or publication, we would be pleased to revisit your request and compile the comprehensive

technical guide you require.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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